Cas no 17710-08-6 (4-amino-N-(5-methylpyridin-2-yl)benzamide)

• Product name: 4-amino-N-(5-methylpyridin-2-yl)benzamide
• CAS No: 17710-08-6
• MF: C₁₃H₁₃N₃O
• MW: 227.26182
• CID: 1369513
• PubChem ID: 87264

4-amino-N-(5-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(5-methylpyridin-2-yl)benzamide
• benzamide, 4-amino-N-(5-methyl-2-pyridinyl)-
• 4-Amino-N-(5-methyl-2-pyridyl)benzamide
• BRN 0478926
• Pyridine, 2-(p-aminobenzamido)-5-methyl-
• 17710-08-6
• 3-Picoline, 6-(p-aminobenzamido)-
• AKOS000205126
• 5-22-09-00297 (Beilstein Handbook Reference)
• 6-(p-Aminobenzamido)-3-picoline
• Benzamide, p-amino-N-(5-methyl-2-pyridyl)-
• DTXSID80170255

• Inchi： InChI=1S/C13H13N3O/c1-9-2-7-12(15-8-9)16-13(17)10-3-5-11(14)6-4-10/h2-8H,14H2,1H3,(H,15,16,17)
• InChI Key： BARXDSNMNYUFCZ-UHFFFAOYSA-N
• SMILES： CC1=CN=C(C=C1)NC(=O)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 227.10599
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 1.7

Experimental Properties

• PSA: 68.01

Additional information on 4-amino-N-(5-methylpyridin-2-yl)benzamide

测试